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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Isopropylthio)ethanol, also known as 2-hydroxyethyl isopropyl sulfide, is a chemical

compound with the molecular formula C5H12OS.[1][2][3] This guide provides a comprehensive

overview of its core physicochemical properties, compiled from various sources to support

research and development activities. The document is structured to present quantitative data in

an accessible format, outline relevant experimental methodologies, and provide visual

representations of key processes.

Physicochemical Properties
The known physicochemical properties of 2-(Isopropylthio)ethanol are summarized in the

tables below. These values are critical for understanding the compound's behavior in various

experimental and industrial settings.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1295008?utm_src=pdf-interest
https://www.benchchem.com/product/b1295008?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C40811492&Mask=80
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H12OS/c1-5(2)7-4-3-6/h5-6H%2C3-4H2%2C1-2H3
https://www.chemwhat.com/2-isopropylthioethanol-cas-40811-49-2-5/
https://www.benchchem.com/product/b1295008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C5H12OS [1][2][3]

Molecular Weight 120.21 g/mol [3]

Appearance
Colorless to light yellow to light

orange clear liquid

Physical State Liquid (at 20°C)

Melting Point Not available [4]

Boiling Point 110-111°C at 30 mmHg [5]

Density 0.979 g/cm³ [5]

Refractive Index 1.4780 [5]

Chromatographic Properties
Purity analysis of 2-(Isopropylthio)ethanol is commonly performed using gas chromatography

(GC).

Parameter Value Source(s)

Purity (by GC) >97.0%

Solubility
Explicit solubility data for 2-(Isopropylthio)ethanol is not readily available in the reviewed

literature. However, based on the properties of the structurally similar compound 2-

isopropoxyethanol, which is moderately soluble in water and readily soluble in many organic

solvents, a similar solubility profile can be anticipated.[6]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 2-
(Isopropylthio)ethanol are not widely published. However, standard methodologies for

compounds of this nature can be applied.
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Determination of Boiling Point (Micro Method)
The boiling point of a small sample of 2-(Isopropylthio)ethanol can be determined using a

micro-boiling point apparatus.

Materials:

Sample of 2-(Isopropylthio)ethanol

Capillary tube (sealed at one end)

Thermometer

Thiele tube or similar heating apparatus

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of 2-(Isopropylthio)ethanol is introduced into a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil).

The apparatus is heated gradually.

As the boiling point is approached, a stream of bubbles will emerge from the open end of the

capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.
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Determination of Density
The density of liquid 2-(Isopropylthio)ethanol can be determined using a pycnometer.

Materials:

Sample of 2-(Isopropylthio)ethanol

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Water bath for temperature control

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately measured.

The pycnometer is filled with distilled water of a known temperature and its mass is

measured.

The pycnometer is emptied, dried, and then filled with 2-(Isopropylthio)ethanol at the same

temperature.

The mass of the pycnometer filled with the sample is measured.

The density of the sample is calculated using the formula: Density = (mass of sample) /

(volume of pycnometer) where the volume of the pycnometer is determined from the mass

and known density of the water.

Purity Analysis by Gas Chromatography (GC)
The purity of a 2-(Isopropylthio)ethanol sample can be assessed using gas chromatography

with a flame ionization detector (FID) or a sulfur-specific detector like a sulfur

chemiluminescence detector (SCD) for enhanced sensitivity and selectivity.[7][8]

Materials and Equipment:
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Gas chromatograph with a suitable detector (FID or SCD)

Appropriate capillary column (e.g., DB-Sulfur SCD)[7]

Helium (carrier gas)

Hydrogen and Air (for FID or SCD)

Sample of 2-(Isopropylthio)ethanol

Suitable solvent for dilution (e.g., isooctane)

Procedure (General):

A dilute solution of the 2-(Isopropylthio)ethanol sample is prepared in a suitable solvent.

The gas chromatograph is set up with appropriate parameters for the inlet, column oven

temperature program, and detector. Example parameters for sulfur compounds can be found

in ASTM D5623.[7]

A small volume of the prepared sample is injected into the GC.

The components of the sample are separated as they pass through the column.

The detector response is recorded, generating a chromatogram.

The purity is determined by calculating the area percentage of the main peak corresponding

to 2-(Isopropylthio)ethanol relative to the total area of all peaks in the chromatogram.

Visualizations
Synthesis Workflow
A plausible synthetic route to 2-(Isopropylthio)ethanol involves the reaction of 2-

mercaptopropane (isopropyl mercaptan) with ethylene oxide. This reaction is analogous to the

synthesis of similar 2-(alkylthio)ethanols.[9]
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Caption: A potential synthetic workflow for 2-(Isopropylthio)ethanol.

Analytical Workflow for Purity Determination
The following diagram illustrates a typical workflow for determining the purity of a 2-
(Isopropylthio)ethanol sample using Gas Chromatography-Mass Spectrometry (GC-MS), a

common analytical technique for volatile sulfur compounds.[10]
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Caption: Analytical workflow for purity assessment by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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